Cas no 15291-75-5 (Ginkgolide A)

Ginkgolide A (bn-52020), extracted from Ginkgo biloba leaves, is a GABA antagonist

Ginkgolide A structure

Product Name:Ginkgolide A

CAS No:15291-75-5

Molecular Formula:C₂₀H₂₄O₉

Molecular Weight:408.3992

MDL:MFCD07437829

CID:50071

PubChem ID:354335522

Ginkgolide A Properties

Names and Identifiers

- ginkgolide A
- Ginkgolide A from Ginkgo biloba leaves
- GINKGOLIDE A(AS)
- GINKGOLIDE A(P) (AHP Verified) PrintBack
- 1,7-DIDEOXYGINKGOLIDE C
- BN 5202
- gingkolide A
- GINKGOBILOBAP.E.
- Ginkgolid A
- GINKGOLIDE A FROM GINKGO LEAVES
- GINKGOLIDE A,GINKGO BILOBA L
- ginkolide A
- PRIMULIC ACID 1
- [ "" ]
- (1R,7S,11S,13R,17R)-8-Tert-butyl-6,17-dihydroxy-16-methyl-2,4,14,19-tetraoxahexacyclo[8.7.2.01,11.03
- Ginkgolide A,(S)
- (1R,3R,6R,7R,8S,10R,11S,13S,16S,17R)-8-tert-butyl-6,17-dihydroxy-16-methyl-2,4,14,19-tetraoxahexacyc
- BN-52020
- L000778
- GinkgolideA
- CHEBI:181554
- 15291-75-5
- FPUXKXIZEIDQKW-UHFFFAOYSA-N
- NCGC00142512-01
- NSC-603665
- NCGC00017329-02
- LS-14792
- AKOS024463027
- 9H-1,7a-(Epoxymethano)-1H,6aH-cyclopenta[c]furo[2,3-b]furo[3',2':3,4]cyclopenta[1,2-d]furan-5,9,12(4H)-trione, 3-(1,1-dimethylethyl)hexahydro-4,7b-dihydroxy-8-methyl-
- 8-Tert-butyl-6,17-dihydroxy-16-methyl-2,4,14,19-tetraoxahexacyclo[8.7.2.01,11.03,7.07,11.013,17]nonadecane-5,15,18-trione
- SCHEMBL14029426
- 9H-1,7a-(Epoxymethano)-1H,6aH-cyclopenta[c]furo[2,3-b]furo[3',2':3,4]cyclopenta[1,2-d]furan-5,9,12(4H)-trione, 3-(1,1-dimethylethyl)hexahydro-4,7b-dihydroxy-8-methyl-, [1R-(1.alpha.,3.beta.,3aS*,4.beta.,6a.alpha.,7a.alpha.,7b.alpha.,8.alpha.,10a.alpha.,11aS*)]-
- 9H-1,7a-(Epoxymethano)-1H,6aH-cyclopenta[c]furo[2,3-b]furo[3',2':3,4]cyclopenta[1,2-d]furan-5,9,12(4H)-trione, 3-tert-butylhexahydro-4,7b-dihydroxy-8-methyl-
- 9H-1,7a-(Epoxymethano)-1H,6aH-cyclopenta(c)furo(2,3-b)furo(3',2':3,4)cyclopenta(1,2-d)furan-5,9,12(4H)-trione, 3-(1,1-dimethylethyl)hexahydro-4,7b-dihydroxy-8-methyl-, (1R,3S,3aS,4R,6aR,7aR,7bR,8S,10aS,11aS)-
- CHEMBL1408113
- (1S,3R,6R,7S,8S,10R,11S,13S,16S,17R)-8-Tert-butyl-6,17-dihydroxy-16-methyl-2,4,14,19-tetraoxahexacyclo[8.7.2.01,11.03,7.07,11.013,17]nonadecane-5,15,18-trione
- NSC603665
- C20H24O9
- HMS2864P03
- GINKGOLIDE A [MI]
- AS-17563
- BN 52020
- 119460-49-0
- Q27095718
- BN52020
- ginkgolide-A
- SMR000544404
- HMS2089P12
- MLS001216228
- GINKGOLIDE A (CONSTITUENT OF GINKGO)
- SR-01000801389
- MFCD00133365
- DTXCID40820729
- AB00827840-06
- 6H-9,4a-(Epoxymethano)-3aH,9H-cyclopenta(c)furo(2,3-b)furo(3',2':3,4)cyclopenta(1,2-d)furan-2,6,13(1H)-trione, 11-(1,1-dimethylethyl)hexahydro-1,4b-dihydroxy-5-methyl-, (3aR,4aR,4bR,5S,7aS,8aS,9R,11S, 11aS)-
- 9H-1,7a-(Epoxymethano)-1H,6aH-cyclopenta(c)furo(2,3-b)furo(3',2':3,4)cyclopenta(1,2-d)furan-5,9,12(4H)-trione, 3-tert-butylhexahydro-4,7b-dihydroxy-8-methyl-
- NS00024980
- BDBM50292287
- Q-100178
- DTXSID10873222
- GINKGOLIDE A [WHO-DD]
- CHEMBL465161
- 9H-1,7a-(Epoxymethano)-1H,6aH-cyclopenta(c)furo(2,3-b)furo(3',2':3,4)cyclopenta(1,2-d)furan-5,9,12(4H)-trione, 3-(1,1-dimethylethyl)hexahydro-4,7b-dihydroxy-8-methyl-, (1R,3S,3aS,4R,6aR,7aR,7bR,8S,10aS,11aS)-
- 9H-1,7a-(Epoxymethano)-1H,6aH-cyclopenta(c)furo(2,3-b)furo(3',2':3,4)cyclopenta(1,2-d)furan-5,9,12(4H)-trione, 3-(1,1-dimethylethyl)hexahydro-4,7b-dihydroxy-8-methyl-, (1R-(1alpha,3beta,3aS*,4beta,6aalpha,7aalpha,7balpha,8alpha,10aalpha,11 aS*))-
- AKOS030485969
- SR-01000801389-2
- GINKGOLIDE A (CONSTITUENT OF GINKGO) [DSC]
- UNII-TAZ2DPR77B
- DB06743
- TAZ2DPR77B
- Ginkgolide C; 1,7-Dideoxy
- Ginkgolide A
- 8-TERT-BUTYL-6,17-DIHYDROXY-16-METHYL-2,4,14,19-TETRAOXAHEXACYCLO[8.7.2.0(1),(1)(1).0(3),?.0?,(1)(1).0(1)(3),(1)?]NONADECANE-5,15,18-TRIONE
- DB-043164
- +Expand
- MDL： MFCD07437829
- InChIKey： FPUXKXIZEIDQKW-WDLLEOQQSA-N
- Inchi： 1S/C20H24O9/c1-7-12(22)26-10-6-17-9-5-8(16(2,3)4)18(17)11(21)13(23)28-15(18)29-20(17,14(24)27-9)19(7,10)25/h7-11,15,21,25H,5-6H2,1-4H3/t7-,8+,9-,10+,11+,15+,17-,18-,19-,20-/m1/s1
- SMILES： O1[C@@]2([H])[C@]3([C@]([H])(C(=O)O2)O[H])[C@]([H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])[C@]2([H])[C@@]43C([H])([H])[C@@]3([H])[C@]([C@]([H])(C([H])([H])[H])C(=O)O3)([C@]14C(=O)O2)O[H]

Computed Properties

Exact Mass: 408.142032g/mol
Surface Charge: 0
XLogP3: 0.6
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 1
Monoisotopic Mass: 408.142032g/mol
Monoisotopic Mass: 408.142032g/mol
Topological Polar Surface Area: 129Å²
Heavy Atom Count: 29
Complexity: 893
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 10
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 6
Surface Charge: 0
Molecular Weight: 408.4

Experimental Properties

LogP: -0.34030
PSA: 128.59000
Refractive Index: 1.631
Boiling Point: 710.1°C at 760 mmHg
Melting Point: 300°C(dec.)(lit.)
Flash Point: 256.5±26.4 °C
Solubility: In vitro: DMSO solubility 100 mg/ml (244.86 mm; need ultrasonic)
Color/Form: Powder
Solubility: Not determined
λmax: 219(EtOH)(lit.)
Specific Rotation: -53°, (c = 0.5 in ethanol)
Density: 1.5600

Ginkgolide A Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0038JX-10mg	Ginkgolide A	15291-75-5	99%(HPLC)powder	10mg	$79.00	2024-06-20
A2B Chem LLC	AB50253-5mg	Ginkgolide a	15291-75-5	≥98%	5mg	$29.00	2024-04-20
ChemScence	CS-2409-10mg	Ginkgolide A	15291-75-5	≥98.0%	10mg	$66.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0646-20mg	Ginkgolide A	15291-75-5	98%	20mg	$40	2023-09-20
DC Chemicals	DCY-018-20 mg	Ginkgolide A	15291-75-5	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D512356-100mg	Ginkgolide A	15291-75-5	98%	100mg	$300	2022-09-05
LKT Labs	G3354-10 mg	Ginkgolide A	15291-75-5	≥95%	10mg	$74.10	2023-07-11
MedChemExpress	HY-B0355-10mM*1mLinDMSO	Ginkgolide A	15291-75-5	≥98.0%	10mM*1mLinDMSO	￥500	2022-05-18
S e l l e c k ZHONG GUO	S2026-10mM (1mL in DMSO)	Ginkgolide A	15291-75-5	99.61%	10mM (1mL in DMSO)	¥1063.41	2023-09-15
TargetMol Chemicals	T2749-5 mg	Ginkgolide A	15291-75-5	99.48%	5mg	￥ 196

Ginkgolide A Synthesis

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Ginkgolide A Related Literature

1. A Pyrone Strategy for the Synthesis of 3-Acyltetramic Acids

J. Chem. Res. (S), 1999, 250-251
2. Nitration of iron corrolates: further evidence for non-innocence of the corrole ligand†

Manuela Stefanelli,Sara Nardis,Luca Tortora,Frank R. Fronczek,Kevin M. Smith,Silvia Licoccia,Roberto Paolesse Chem. Commun., 2011,47, 4255-4257
3. Metabonomic analysis of mouse urine by liquid-chromatography-time of flight mass spectrometry (LC-TOFMS): detection of strain, diurnal and gender differences

Robert Plumb,Jennifer Granger,Chris Stumpf,Ian D. Wilson,Julie A. Evans,Eva M. Lenz Analyst, 2003,128, 819-823
4. Contents list

Phys. Chem. Chem. Phys., 2014,16, 25205-25220
5. High-performance liquid chromatography using a colour-forming agent as a component of the mobile phase. Separation and determination of magnesium and calcium in clinical samples with o-cresolphthalein complexone

Analyst, 1988,113, 247-250
6. Synthesis of a Golgi-targeting fluorescent probe for the selective detection of chloride anions†

Min Yuan,Jinhui Hu,Wen-Hua Chen Org. Biomol. Chem., 2023,21, 5732-5736
7. Electron dominated thermoelectric response in MNiSn (M: Ti, Zr, Hf) half-Heusler alloys

Appala Naidu Gandi,Udo Schwingenschlögl Phys. Chem. Chem. Phys., 2016,18, 14017-14022
8. Thermoelectric properties of two-dimensional selenene and tellurene from group-VI elements†

Chensheng Lin,Wendan Cheng,Guoliang Chai,Hao Zhang Phys. Chem. Chem. Phys., 2018,20, 24250-24256
9. Metal–organic anion receptors: trans-functionalised platinum complexes†‡

Matthew G. Fisher,Philip A. Gale,Mark E. Light,Stephen J. Loeb Chem. Commun., 2008, 5695-5697
10. Stoichiometry, temperature, solvent, metal-directed syntheses of metal–organic frameworks based on flexible V-shaped methylenebis(3,5-dimethylpyrazole) and various aromatic dicarboxylate acids†

CrystEngComm, 2013,15, 3654-3663

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